Cas no 81730-79-2 (1-(Pyridazin-3-yl)ethanone)

1-(Pyridazin-3-yl)ethanone structure
1-(Pyridazin-3-yl)ethanone structure
Product Name:1-(Pyridazin-3-yl)ethanone
CAS No:81730-79-2
MF:C6H6N2O
MW:122.12464094162
CID:2621122
Update Time:2023-08-07

1-(Pyridazin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(Pyridazin-3-yl)ethanone
    • 3-Acetylpyridazine
    • 1-pyridazin-3-ylethanone
    • Ethanone, 1-(3-pyridazinyl)-
    • 1-(pyridazin-3-yl)ethan-1-one
    • acetylpyridazine
    • NSC527814
    • Ethanone, 1-(3-pyridazinyl)- (9CI)
    • PubChem16091
    • 1-pyridazin-3-yl-ethanone
    • 1-(3-pyridazinyl)ethanone
    • 1-(Pyridazin-3-yl);ethanone
    • Ethanone,1-(3-pyridazinyl)-
    • FTSKLNSVINAQGJ-UHFFFAOYSA-N
    • 2154AA
    • PB16551
    • SB10112
    • DS
    • Inchi: 1S/C6H6N2O/c1-5(9)6-3-2-4-7-8-6/h2-4H,1H3
    • InChI Key: FTSKLNSVINAQGJ-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CC=CN=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 114
  • XLogP3: -0.1
  • Topological Polar Surface Area: 42.8

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